Cas no 115328-81-9 ((3-bromo-4,5-dihydro-1,2-oxazol-5-yl)methanamine)

• Product Name: (3-bromo-4,5-dihydro-1,2-oxazol-5-yl)methanamine
• CAS No: 115328-81-9
• MF: C₄H₇BrN₂O
• MW: 179.015179872513
• MDL: MFCD04035592
• CID: 2188707
• PubChem ID: 14770713
• Update Time: 2025-08-05

(3-bromo-4,5-dihydro-1,2-oxazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-4,5-dihydroisoxazol-5-yl)methanamine
• (3-bromo-4,5-dihydro-1,2-oxazol-5-yl)methanamine
• (3-Bromo-4,5-dihydro-isoxazol-5-yl)methylamine
• 115328-81-9
• CS-0028622
• 5-Isoxazolemethanamine, 3-bromo-4,5-dihydro-
• (3-bromo-4,5-dihydro-isoxazol-5-yl)-methyl-amine
• 115328-79-5
• EN300-244184
• 3-bromo-5-aminomethyl-4,5-dihydroisoxazole
• BCP19108
• DB-094183
• JLOLOZBWSBAUHW-UHFFFAOYSA-N
• EX-A885
• SCHEMBL1092060
• 5-aminomethyl-3-bromo-4,5-dihydroisoxazole
• AKOS006279798

• MDL： MFCD04035592
• Inchi： 1S/C4H7BrN2O/c5-4-1-3(2-6)8-7-4/h3H,1-2,6H2
• InChI Key： JLOLOZBWSBAUHW-UHFFFAOYSA-N
• SMILES： BrC1CC(CN)ON=1

Computed Properties

• Exact Mass: 177.97418Da
• Monoisotopic Mass: 177.97418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.6Ų

(3-bromo-4,5-dihydro-1,2-oxazol-5-yl)methanamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on (3-bromo-4,5-dihydro-1,2-oxazol-5-yl)methanamine

Introduction to (3-bromo-4,5-dihydro-1,2-oxazol-5-yl)methanamine (CAS No. 115328-81-9)

(3-bromo-4,5-dihydro-1,2-oxazol-5-yl)methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique (3-bromo-4,5-dihydro-1,2-oxazol-5-yl)methanamine structure. This compound has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. With a CAS number of 115328-81-9, it is widely recognized for its role in synthesizing bioactive molecules that exhibit promising pharmacological properties.

The (3-bromo-4,5-dihydro-1,2-oxazol-5-yl)methanamine moiety is a key structural feature that contributes to the compound's reactivity and functionality. This heterocyclic amine derivative is particularly interesting because of its ability to serve as a versatile intermediate in organic synthesis. The presence of both bromine and amine functional groups makes it a valuable building block for constructing more complex molecules with tailored biological activities.

Recent advancements in pharmaceutical research have highlighted the importance of oxazole derivatives in developing novel therapeutic agents. The (3-bromo-4,5-dihydro-1,2-oxazol-5-yl)methanamine core structure has been explored in various synthetic pathways, leading to the discovery of compounds with potential applications in treating a range of diseases. For instance, studies have demonstrated its utility in designing molecules that target specific enzymatic pathways involved in inflammation and cancer.

One of the most compelling aspects of (3-bromo-4,5-dihydro-1,2-oxazol-5-yl)methanamine is its role in the development of small-molecule inhibitors. These inhibitors are designed to interact with biological targets such as kinases and proteases, which are often implicated in disease progression. The brominated oxazole ring provides a scaffold that can be modified to enhance binding affinity and selectivity, making it an attractive candidate for drug discovery efforts.

In recent years, there has been a surge in interest regarding the synthesis and application of brominated heterocycles due to their diverse biological activities. The (3-bromo-4,5-dihydro-1,2-oxazol-5-yl)methanamine structure exemplifies this trend, as it has been utilized in the development of compounds that exhibit both anti-inflammatory and anti-proliferative effects. These findings underscore the compound's potential as a lead molecule for further pharmacological investigation.

The chemical properties of (3-bromo-4,5-dihydro-1,2-oxazol-5-yl)methanamine also make it a valuable tool for mechanistic studies. Researchers have leveraged its reactivity to probe reaction pathways and develop new synthetic methodologies. For example, the compound has been used to study transition metal-catalyzed reactions, which are crucial for many modern synthetic strategies. These studies not only contribute to our understanding of fundamental chemical processes but also pave the way for more efficient synthetic routes.

Furthermore, the versatility of (3-bromo-4,5-dihydro-1,2-oxazol-5-ylmethanamine) has led to its incorporation into various drug discovery programs. Its ability to undergo functional group transformations allows chemists to modify its structure in multiple ways, enabling the exploration of diverse chemical space. This flexibility is particularly important in early-stage drug development, where identifying novel molecular architectures is essential for identifying lead compounds.

The pharmacological profile of derivatives derived from (3-bromo-(4, 5-dihydro-(1, 2)-oxazol-(5)-yl)methanamine) has been extensively studied. Preclinical data suggest that these compounds can modulate key signaling pathways involved in diseases such as cancer and neurodegenerative disorders. The ability to fine-tune their properties through structural modifications offers a promising approach to developing safer and more effective therapeutic agents.

In conclusion,(3-bromo-(4, 5-dihydro-(1, 2)-oxazol-(5)-yl)methanamine (CAS No. 11532881) represents a significant advancement in pharmaceutical chemistry . Its unique structural features and diverse applications make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in the development of next-generation medicines.